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Compound of Interest

Compound Name: Vanillactic acid

Cat. No.: B126003 Get Quote

This guide provides comprehensive safety protocols and logistical plans for the handling and

disposal of Vanillactic acid, tailored for researchers, scientists, and drug development

professionals. The following procedures are designed to ensure a safe laboratory environment

and compliance with standard safety practices.

Physicochemical and Safety Data
While a specific Safety Data Sheet (SDS) for Vanillacttic acid is not readily available, data from

analogous compounds and chemical databases have been compiled. Vanillic acid, a

structurally similar compound, is not classified as a hazardous substance. However, Vanillactic
acid is noted as a potentially toxic compound and should be handled with care.

Property Value Source

Chemical Name
2-hydroxy-3-(4-hydroxy-3-

methoxyphenyl)propanoic acid
[1]

Molecular Formula C₁₀H₁₂O₅ [1][2]

Molecular Weight 212.20 g/mol [1][2]

Physical State Solid [1][2]

pKa (Strongest Acidic) ~3.37 (Predicted) [2]

Water Solubility 4.3 g/L (Predicted) [2]
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Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Vanillactic acid to minimize exposure and

ensure personal safety.

PPE Category Item Standard/Specification

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

ANSI Z87.1 compliant

Hand Protection Nitrile gloves Standard laboratory grade

Body Protection Laboratory coat Standard

Respiratory Protection

Not generally required for

small quantities. Use a NIOSH-

approved respirator if creating

dust or aerosols.

-

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for the safe handling of Vanillactic acid in a

laboratory setting.

Preparation and Pre-Handling
Risk Assessment: Before beginning work, conduct a thorough risk assessment for the

planned experiment.

Area Designation: Designate a specific area for handling Vanillactic acid, preferably within a

chemical fume hood if there is a risk of dust or aerosol generation.

Gather Materials: Ensure all necessary equipment, including PPE, spill kits, and waste

containers, are readily accessible.

Handling the Compound
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Donning PPE: Put on all required personal protective equipment as specified in the table

above.

Weighing and Transfer:

Handle Vanillactic acid as a solid.

When weighing, use a chemical fume hood or an enclosure to minimize the potential for

inhaling dust.

Use appropriate tools (e.g., spatula, weigh paper) to transfer the solid. Avoid creating dust.

Solution Preparation:

If preparing a solution, add the solid Vanillactic acid to the solvent slowly.

If the dissolution process is exothermic or produces vapors, perform this step in a

chemical fume hood.

Post-Handling and Decontamination
Cleaning: Clean all equipment and the work area thoroughly after use. Use a suitable solvent

to remove any residual Vanillactic acid.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Dispose of

single-use items in the appropriate waste stream.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory.

Disposal Plan
Proper disposal of Vanillactic acid and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Waste:
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Collect unused or waste Vanillactic acid in a clearly labeled, sealed container designated

for non-hazardous chemical waste.

Contaminated consumables (e.g., gloves, weigh papers, paper towels) should also be

placed in this container.

Liquid Waste:

Aqueous solutions of Vanillactic acid can be neutralized with a mild base (e.g., sodium

bicarbonate) to a pH between 6 and 8.

Check with your institution's environmental health and safety (EHS) office for guidance on

the disposal of the neutralized solution down the drain. Some institutions may require it to

be collected as chemical waste.

Organic solvent solutions containing Vanillactic acid must be collected in a designated,

labeled container for hazardous waste.

Waste Disposal Procedure
Labeling: Ensure all waste containers are accurately and clearly labeled with the contents,

including the full chemical name and any associated hazards.

Storage: Store waste containers in a designated, well-ventilated secondary containment area

away from incompatible materials.

Pickup: Arrange for waste pickup through your institution's EHS department. Do not dispose

of solid chemical waste in regular trash.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key decision points and safety procedures for handling

Vanillactic acid.
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Vanillactic Acid Handling Workflow

Preparation

Handling

Post-Handling

Disposal

Start: Experiment with Vanillactic Acid

Conduct Risk Assessment

Gather PPE and Materials

Don Appropriate PPE

Weigh and Transfer Solid

Prepare Solution (if needed)

Clean Work Area and Equipment

Doff and Dispose of PPE

Wash Hands Thoroughly

Segregate Solid and Liquid Waste

Label Waste Containers

Store Waste in Designated Area

Request EHS Waste Pickup

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Vanillactic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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